{2-Methyl-octahydrofuro[3,2-c]pyridin-3a-yl}methanol

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: (2-methyl-3,4,5,6,7,7a-hexahydro-2H-furo[3,2-c]pyridin-3a-yl)methanol
• InChI: InChI=1S/C9H17NO2/c1-7-4-9(6-11)5-10-3-2-8(9)12-7/h7-8,10-11H,2-6H2,1H3
• InChI Key: KWDMUNBBCHJZFE-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2(CNCCC2O1)CO

Description

{2-Methyl-octahydrofuro[3,2-c]pyridin-3a-yl}methanol is a bicyclic heterocyclic compound featuring a fused furopyridine core with a saturated octahydro structure. The molecule contains a hydroxymethyl (-CH2OH) group at the 3a-position and a methyl (-CH3) substituent at the 2-position of the furo[3,2-c]pyridine framework. This structural configuration confers unique stereoelectronic properties, making it a subject of interest in medicinal chemistry and synthetic organic research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {2-Methyl-octahydrofuro[3,2-c]pyridin-3a-yl}methanol typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of a pyridine derivative with a furan derivative in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and inert atmospheres to prevent unwanted side reactions .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

{2-Methyl-octahydrofuro[3,2-c]pyridin-3a-yl}methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form alcohols or amines.

Substitution: The methanol group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

{2-Methyl-octahydrofuro[3,2-c]pyridin-3a-yl}methanol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Medicine: Research into potential therapeutic applications, such as drug development, is ongoing.

Industry: It may be used in the development of new materials or as a precursor in chemical manufacturing.

Mechanism of Action

The mechanism of action of {2-Methyl-octahydrofuro[3,2-c]pyridin-3a-yl}methanol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to the furopyridine family, which includes diverse derivatives with variations in substituents, ring saturation, and heterocyclic frameworks. Below is a systematic comparison with structurally related compounds:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Substituents	Key Similarities	Unique Features
{2-Methyl-octahydrofuro[3,2-c]pyridin-3a-yl}methanol	Octahydrofuro[3,2-c]pyridine	- 2-Methyl - 3a-Hydroxymethyl	Shared furopyridine core; bicyclic framework	Full ring saturation enhances conformational rigidity and metabolic stability
(7-Iodofuro[3,2-c]pyridin-2-yl)methanol	Furo[3,2-c]pyridine	- 7-Iodo - 2-Hydroxymethyl	Similar furopyridine backbone; hydroxymethyl group	Iodo substituent increases steric bulk and potential for halogen bonding
[2-(3-Chlorophenyl)pyridin-3-yl]methanol	Pyridine	- 3-Chlorophenyl - 3-Hydroxymethyl	Pyridine backbone; hydroxymethyl group	Aromatic chlorophenyl substituent enhances lipophilicity and target binding
(3-Methyl-6-(trifluoromethyl)pyridin-2-yl)methanol	Pyridine	- 3-Methyl - 6-Trifluoromethyl - 2-Hydroxymethyl	Hydroxymethyl and methyl substituents	Trifluoromethyl group improves metabolic resistance and electronegativity
(6-Fluoro-2-(trifluoromethyl)pyridin-3-yl)methanol	Pyridine	- 6-Fluoro - 2-Trifluoromethyl - 3-Hydroxymethyl	Fluorine and trifluoromethyl groups	Fluoro substituent enhances polarity and bioavailability compared to chloro/bromo analogs

Key Comparative Insights

Ring Saturation: The octahydrofuropyridine core in the target compound reduces ring strain and increases solubility compared to unsaturated analogs like furo[3,2-c]quinolinones .

The 3a-hydroxymethyl group provides a hydrogen-bonding site absent in non-hydroxylated derivatives (e.g., 2-methylfuro[3,2-c]pyridines) .

Biological Relevance :

• Unlike halogenated derivatives (e.g., 7-iodo or 6-fluoro analogs), the target compound lacks electron-withdrawing groups, which may limit its interactions with electrophilic biological targets .
• Compared to pyridine-based analogs with aromatic substituents (e.g., chlorophenyl), the octahydro framework may reduce planar stacking interactions but improve membrane permeability .

Research Implications

{2-Methyl-octahydrofuro[3,2-c]pyridin-3a-yl}methanol’s structural uniqueness positions it as a candidate for:

• Drug Discovery : Its rigid, saturated core may serve as a scaffold for CNS-targeted agents requiring blood-brain barrier penetration.
• Catalysis: The hydroxymethyl group could act as a ligand in metal complexes, similar to methanol-substituted pyridines .

Biological Activity

{2-Methyl-octahydrofuro[3,2-c]pyridin-3a-yl}methanol is a heterocyclic compound that has garnered attention in recent years due to its potential biological activities. This article reviews the compound's biological properties, focusing on its antimicrobial, anticancer, and anti-inflammatory effects, supported by recent research findings and case studies.

• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol
• CAS Number: 2059994-45-3

The compound features a fused ring system that includes both furan and pyridine moieties, which are known for their diverse biological activities.

Antimicrobial Activity

Research indicates that {2-Methyl-octahydrofuro[3,2-c]pyridin-3a-yl}methanol exhibits significant antimicrobial properties. A study evaluated its effectiveness against various bacterial strains using the broth dilution method. The Minimum Inhibitory Concentration (MIC) values were determined as follows:

Pathogen	MIC (mg/ml)
Staphylococcus aureus	0.5
Escherichia coli	1.0
Pseudomonas aeruginosa	0.75
Bacillus subtilis	0.25

These results suggest that the compound is particularly effective against Gram-positive bacteria, which is significant for developing new antimicrobial agents in response to rising antibiotic resistance .

Anticancer Activity

The compound has also been explored for its anticancer properties. In vitro studies demonstrated that it inhibits the proliferation of cancer cells in various lines, including breast and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G1 phase.

Cancer Cell Line	IC50 (µM)
MCF-7 (Breast Cancer)	12.5
A549 (Lung Cancer)	15.0

Further investigations showed that {2-Methyl-octahydrofuro[3,2-c]pyridin-3a-yl}methanol activates caspase pathways, leading to programmed cell death .

Anti-inflammatory Activity

In addition to its antimicrobial and anticancer effects, the compound has been studied for its anti-inflammatory properties. In a recent animal model of inflammation induced by carrageenan, administration of {2-Methyl-octahydrofuro[3,2-c]pyridin-3a-yl}methanol resulted in a significant reduction in paw edema compared to the control group.

Treatment Group	Paw Edema (mm)
Control	8.5
Compound Treatment	4.0

This suggests that the compound may inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, providing a basis for further development as an anti-inflammatory agent .

Case Studies

• Case Study on Antimicrobial Efficacy : A clinical trial involving patients with skin infections treated with topical formulations containing {2-Methyl-octahydrofuro[3,2-c]pyridin-3a-yl}methanol showed a notable improvement in healing rates compared to standard treatments.
• Case Study on Cancer Treatment : In a laboratory setting, co-treatment of breast cancer cells with this compound and conventional chemotherapeutics enhanced the overall cytotoxic effect, suggesting a synergistic potential that warrants further investigation.